4-(2,6,6-Trimethyl-cyclohex-1-enyl)-but-3-en-2-one

• CAS No.: 14901-07-6
• Product Name: 4-(2,6,6-Trimethyl-cyclohex-1-enyl)-but-3-en-2-one
• Molecular Formula: C13H20O
• Molecular Weight: 192.3 g/mol
• IUPAC Name: 4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-one
• Standard InChI: InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h7-8H,5-6,9H2,1-4H3
• Standard InChIKey: PSQYTAPXSHCGMF-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=O)C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=O)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=O)C
• Boiling Point: 284 °F at 18 mm Hg (NTP, 1992); 271 °C at 760 mm Hg
• Colorform: Colorless to pale, straw-colored liquid
• Density: 0.9462 (NTP, 1992); 0.9461 at 20/4 °C; 0.940-0.947
• Flash Point: greater than 235 °F (NTP, 1992); > 113 °C (> 235 °F) - closed cup
• Melting Point: -35 °C
• Physical Description: Beta-ionone is a colorless to light yellow liquid with an odor of cedar wood. In very dilute alcoholic solution the odor resembles odor of violets. Used in perfumery.; Liquid; colourless to pale-yellow liquid with a warm, woody, dry odou
• Description: Beta-Ionone, also known as (e)-b-ionone or trans-beta-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Ionone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Ionone has been primarily detected in saliva. Within the cell, Beta-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Ionone exists in all eukaryotes, ranging from yeast to humans. Beta-Ionone is also a parent compound for other transformation products, including but not limited to, (3R)-hydroxy-beta-ionone, beta-ionone 5, 6-epoxide, and pseudoionone. Beta-Ionone is a dry, floral, and flower tasting compound that can be found in a number of food items such as tea, herbs and spices, spearmint, and muskmelon. This makes Beta-ionone a potential biomarker for the consumption of these food products.; Beta-ionone is a colorless to light yellow liquid with an odor of cedar wood. In very dilute alcoholic solution the odor resembles odor of violets. Used in perfumery.; Beta-ionone is an ionone that is but-3-en-2-one substituted by a 2,6,6-trimethylcyclohex-1-en-1-yl group at position 4. It has a role as an antioxidant and a fragrance.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slightly soluble (NTP, 1992); In water, 169 mg/L at 25 °C; Soluble in alcohol, most fixed oils, propylene glycol. Insoluble in glycerin; Miscible with absolute alcohol. Soluble in 2 to 3 parts of 70% alcohol, ether, chloroform, benzene. Very slightly soluble in water. /mixed ionone isomers/; soluble in alcohol, propylene glycol, most fixed oils; insoluble in glycerol and water; 1 ml in 3 ml 70% alcohol (in ethanol)
• Synonyms: 4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-2-one; beta-ionone; beta-ionone, (trans)-isome
• Vapor Pressure: 0.054 mm Hg at 25 °C
• PubChem Compound: 26955
• Last Modified: Nov 11 2021